Cas no 1695472-45-7 (7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1695472-45-7
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 6120463
• PubChem ID: 136709939
• Update Time: 2025-10-29

7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
• 1695472-45-7
• EN300-1118970

• Inchi： 1S/C11H14N4S/c1-7-3-5-16-10(7)9-2-4-13-11-8(12)6-14-15(9)11/h3,5-6,9,13H,2,4,12H2,1H3
• InChI Key： WGHALLAICJPTSU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CCNC2=C(C=NN12)N

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.1Ų

Additional information on 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

7-(3-Methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine: A Comprehensive Overview

The compound 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine, with CAS No 1695472-45-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the design of novel bioactive compounds. The presence of the methylthiophene group at the 7-position introduces unique electronic and steric properties to the molecule, making it a promising candidate for various applications. Researchers have explored its potential as a building block for constructing heterocyclic frameworks with enhanced stability and functionality.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the methylthiophene substituent. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for further studies.

In terms of applications, 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for developing anti-cancer agents due to its ability to modulate key cellular pathways. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has focused on understanding the compound's interaction with biological systems. Studies using computational modeling and in vitro assays have revealed its ability to bind to specific protein targets with high affinity. These findings suggest that it could serve as a scaffold for designing more potent therapeutic agents.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, its thermal stability and optical properties make it a potential candidate for advanced materials such as organic semiconductors.

In conclusion, 7-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine represents a valuable addition to the arsenal of compounds available for research and development in various scientific domains. With ongoing advancements in synthetic methods and a deeper understanding of its properties, this compound is poised to play a significant role in future innovations across multiple disciplines.